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Compound of Interest

Compound Name: Berbamine dihydrochloride

Cat. No.: B7945152

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of berbamine
dihydrochloride on breast cancer cell lines. This document includes a summary of its
cytotoxic and pro-apoptotic effects, details on the signaling pathways involved, and
standardized protocols for key in vitro experiments.

Introduction

Berbamine dihydrochloride, a bis-benzylisoquinoline alkaloid, has demonstrated anti-cancer
properties in various cancer models. In breast cancer, it has been shown to inhibit cell
proliferation and induce apoptosis, suggesting its potential as a therapeutic agent. These notes
are intended to guide researchers in studying the effects of berbamine dihydrochloride on
breast cancer cell lines.

Data Presentation

The following tables summarize the quantitative data on the effects of berbamine
dihydrochloride on various breast cancer cell lines.

Table 1: IC50 Values of Berbamine Dihydrochloride in Breast Cancer Cell Lines
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. Cancer Treatment
Cell Line IC50 (uM) . Reference
Subtype Duration
MDA-MB-231 Triple-Negative 22.72 72 hours [11[2]
MCF-7 Luminal A 20.92 72 hours [1][2]

Table 2: Apoptotic Effects of Berbamine Dihydrochloride in Breast Cancer Cell Lines

Cell Line Concentration (uM)  Effect Reference

28.4% decrease in

MDA-MB-231 20 _ _ [11[2]
apoptosis ratio

62.4% decrease in
MCFE-7 20 . _ [1][2]
apoptosis ratio

Table 3: Effects of Berbamine Dihydrochloride on Cell Viability in Combination with

Doxorubicin
. Doxorubici
. o Combined
. Berbamine Doxorubici n Alone
Cell Line Average Reference
(M) n (pL) . Average
Viability (%) .
Viability (%)
Hs578T 20 5 46 63 [3]

Signaling Pathways

Berbamine dihydrochloride has been shown to modulate key signaling pathways involved in
cancer cell proliferation and survival. Research indicates that it suppresses the development of
triple-negative breast cancer by regulating the PI3K/Akt/MDM2/p53 and PI3K/Akt/mTOR
signaling pathways.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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